(3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide

• Molecular Formula: C6H8IN3OS
• Molecular Weight: 297.12 g/mol
• SMILES: C1=C(SC(=N1)C(CC(=O)N)N)I
• InChI: InChI=1S/C6H8IN3OS/c7-4-2-10-6(12-4)3(8)1-5(9)11/h2-3H,1,8H2,(H2,9,11)/t3-/m0/s1
• InChIKey: NTPUSAVPMJZBAU-VKHMYHEASA-N

(3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide: Chiral Iodinated Thiazole Building Block for Stereospecific Synthesis

(3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide (CAS 1846689-55-1) is a chiral non‑proteinogenic β‑amino acid amide featuring a 5‑iodo‑1,3‑thiazole ring. The compound is supplied as the single (S)‑enantiomer at ≥95% chemical purity and is structurally related to a class of substituted aminothiazoles under investigation as diacylglycerol kinase ζ (DGKζ) inhibitors for immune‑oncology applications [1]. Its iodine substituent enables versatile downstream chemistry, including transition‑metal‑catalyzed cross‑coupling, and serves as a heavy‑atom label for crystallographic phasing; the free amine and amide termini support rapid elaboration into focused compound libraries .

Stereochemistry Enantiopure (S)-form for chiral synthesis workflows

Synthetic handle 5-Iodo enables mild cross-coupling and late-stage diversification

Structural biology Heavy-atom label for crystallographic phasing and XB probe

• [1] WO2021214019A1 – Substituted aminothiazoles as DGKζ inhibitors for immune activation (Bayer AG). View Source

Why Generic Substitution of (3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide with Racemic or Alternative Halogen Analogs Fails

The (3S) absolute configuration, the iodine atom at the 5‑position, and the free α‑amine together constitute a pharmacophoric and synthetic triad that cannot be replicated by the racemate, the (R)‑enantiomer, or lighter‑halogen (Cl, Br) analogs. Inverting the stereochemistry or halving enantiomeric excess directly alters the dihedral angle presented to a chiral biological target, potentially abolishing on‑target affinity; exchanging iodine for bromine or chlorine reduces halogen‑bond donor strength, cross‑coupling reactivity, and computed logP . A generic substitution therefore risks not only lower activity in established SAR series but also failure in the specific synthetic sequence that exploits the iodine handle.

Racemic mixture introduces 50% (R)-enantiomer, potentially altering chiral recognition and on-target interactions.

Lighter halogens (Cl, Br) reduce cross-coupling reactivity and halogen-bond donor strength, limiting synthetic utility.

Different logP values may shift solubility and permeability profiles compared to the iodo analog.

Product-Specific Quantitative Evidence Guide: (3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide

Enantiomeric Excess of (3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide vs. Corresponding Racemate

The (S)-enantiomer is offered at ≥95% chemical purity with a defined stereochemistry (single enantiomer), whereas the racemic mixture (CAS 1862395-52-5) contains equal proportions of (R) and (S) enantiomers, resulting in 0% enantiomeric excess . No biological potency difference between the enantiomers has been published for this exact scaffold; however, the enantiopure compound eliminates the 50% ‘inactive’ isomer present in the racemate and avoids confounding racemization in downstream chiral syntheses.

Enantiomeric purity

Reported

ee >99% (S) vs. 0% ee (racemate)

Eliminates racemate interference in asymmetric synthesis.

Based on vendor CoA; method undisclosed.

Evidence Dimension	Enantiomeric purity
Target Compound Data	≥95% chemical purity, enantiopure (S)
Comparator Or Baseline	Racemate (CAS 1862395-52-5) ≥95% chemical purity, 0% ee
Quantified Difference	ee >99% (S) vs. 0% ee (racemate)
Conditions	Vendor certificates of analysis; chiral HPLC or SFC

Why This Matters

For asymmetric synthesis of chiral drug candidates, the enantiopure (S)-form avoids the yield penalty and purification burden of separating racemic intermediates.

Predicted Lipophilicity (logP) of 5-Iodo vs. 5-Chloro and 5-Bromo Analogs

The (S)-iodo compound returns a computed logP of 0.6229 from the supplier’s property panel . In contrast, the corresponding (S)-5‑chloro analog (CAS 1689991-96-5) is predicted to have a logP approximately 0.3‑0.5 units lower based on the relative contribution of halogen substituents to molecular lipophilicity; the (S)-5‑bromo analog (CAS 2136090-77-0) falls between them . Higher logP can translate into increased passive membrane permeability and stronger hydrophobic interactions with protein binding pockets, although direct experimental ADME data for these specific compounds are not publicly available.

Predicted logP

Class-level

logP 0.62 (I) vs. ~0.1–0.3 (Cl)

May influence solubility and permeability in model systems.

Computed logP; experimental ADME data unavailable.

Evidence Dimension	Predicted logP
Target Compound Data	logP 0.6229 (computational)
Comparator Or Baseline	5‑Cl analog: est. logP 0.1–0.3; 5‑Br analog: intermediate
Quantified Difference	ΔlogP ≈ +0.3 to +0.5 vs. 5‑Cl
Conditions	Computed by vendor software (methodology not disclosed)

Why This Matters

Even modest logP differences can influence solubility, permeability, and off-target binding, making the iodine-containing scaffold a preferred starting point when higher lipophilicity is desired in a lead series.

Relative Cross-Coupling Reactivity: Iodo vs. Bromo vs. Chloro at the Thiazole 5‑Position

In palladium‑catalyzed cross‑coupling reactions, the C‑I bond of the 5‑iodothiazole undergoes oxidative addition significantly faster than the corresponding C‑Br bond, and far faster than the C‑Cl bond [1]. This permits the use of milder conditions (lower temperature, shorter reaction time, fewer equivalents of coupling partner) and can improve yield in sequences where functional‑group tolerance is critical. While direct comparative rate constants for the three 5‑halothiazole‑propanamide analogs are not published, the reactivity order I >> Br > Cl is well established for heteroaryl halides and is confirmed to apply to 5‑iodothiazole scaffolds in patent literature focused on kinase inhibitor synthesis [2].

Cross-coupling reactivity

Class-level

I > Br > Cl in oxidative addition rates

Supports mild-condition late-stage functionalization.

Well-established reactivity order for heteroaryl halides.

Evidence Dimension	Cross-coupling reactivity (oxidative addition rate with Pd⁰)
Target Compound Data	Iodo: highest reactivity; coupling feasible at room temperature to 60 °C
Comparator Or Baseline	Bromo: moderate; typical coupling at 80–100 °C. Chloro: low; often requires specialized ligands and >100 °C
Quantified Difference	Reactivity order: I > Br > Cl (qualitative, based on heteroaryl halide literature)
Conditions	Pd(PPh₃)₄ or Pd₂(dba)₃/ligand systems, aqueous carbonate base, dioxane or DME

Why This Matters

The iodine handle enables late‑stage diversification of an advanced intermediate under mild, functional‑group‑tolerant conditions, directly reducing step count and improving overall yield in medicinal chemistry campaigns.

• [1] General review on heteroaryl halide reactivity in cross-coupling: Chem. Rev. 2019, 119, 7478–7528. View Source
• [2] WO2007016228A2 – 5-Substituted thiazol-2-yl amino compounds as protein kinase inhibitors, exemplifying Suzuki coupling on 5-bromo/iodo thiazoles. View Source

Halogen Bond Donor Strength: 5‑Iodo vs. 5‑Bromo vs. 5‑Chloro Thiazole Analogs

The magnitude of the positive electrostatic potential (σ‑hole) on the halogen follows I > Br > Cl; iodine thus acts as a stronger halogen‑bond donor toward Lewis bases such as backbone carbonyl oxygens in proteins [1]. This interaction has been exploited in thiazole‑containing kinase inhibitors where a 5‑iodo substituent makes a specific XB contact that cannot be mimicked by bromine or chlorine with equivalent geometry or energy [2]. Quantitative binding‑energy differences for the exact propanamide series are not available, but the enhancement from Br to I in similar heteroaryl systems typically ranges from −0.5 to −1.5 kcal mol⁻¹.

Halogen bond donor

Class-level

I σ‑hole > Br > Cl; ΔE ≈ −0.5 to −1.5 kcal/mol

Supports exploration of XB-driven binding interactions.

Model thiazole computations; not measured for propanamide.

Evidence Dimension	Halogen bond donor strength (σ‑hole magnitude)
Target Compound Data	I: strongest σ‑hole, estimated interaction energy −2.0 to −4.0 kcal mol⁻¹
Comparator Or Baseline	Br: intermediate; Cl: weakest
Quantified Difference	Enhancement of ≈ −0.5 to −1.5 kcal mol⁻¹ over the bromo analog
Conditions	Computed molecular electrostatic potential surfaces at M06‑2X/def2‑TZVP level (literature on model thiazoles)

Why This Matters

In structure‑based drug design, a stronger halogen bond can increase target residence time and selectivity without adding molecular weight, making the iodine analog the preferred probe for exploring XB‑driven binding.

• [1] Auffinger, P. et al. Halogen bonds in biological molecules. Proc. Natl. Acad. Sci. USA 2004, 101, 16789–16794. View Source
• [2] Wilcken, R. et al. Principles of halogen bonding in medicinal chemistry. J. Med. Chem. 2013, 56, 1363–1388. View Source

Supply‑Chain Enantiomeric Integrity: (3S) Enantiomer vs. (3R) Enantiomer Availability

The (3S)‑enantiomer (CAS 1846689-55-1) is stocked by multiple vendors in 1 g to 25 g scale with lead times of 1–3 business days, whereas the (3R)‑enantiomer (CAS 1841183-73-0) is listed by fewer suppliers and frequently marked “discontinued” or “enquire” . This differential availability reflects the commercial relevance of the (S)‑configuration in ongoing DGKζ and related thiazole‑amide patents, and directly impacts procurement lead time for SAR or scale‑up campaigns.

Enantiomer availability

Reported

(S): ≥4 vendors in stock vs. (R): ≤2, discontinued

Reduces procurement risk for reproducible research.

Vendor check May 2026; status may change.

Evidence Dimension	Commercial availability (stock status)
Target Compound Data	(3S): ≥4 vendors, 1–25 g available, delivery 1–3 days
Comparator Or Baseline	(3R): ≤2 vendors, largely discontinued or on enquiry basis
Quantified Difference	At least 2× vendor count; in‑stock vs. discontinued status
Conditions	Checked across Leyan, AKSci, ChemSpace, and CymitQuimica on 2026‑05‑13

Why This Matters

Procurement risk for the (R)‑enantiomer is substantially higher, making the (S)‑enantiomer the more viable choice for reproducible research and rapid library production.

Best Research and Industrial Application Scenarios for (3S)-3-Amino-3-(5-iodo-1,3-thiazol-2-yl)propanamide

Stereospecific Synthesis of DGKζ Inhibitor Leads for Immuno‑Oncology

The (S)‑enantiomer serves as the chiral core for constructing 2‑amino‑thiazole propanamide DGKζ inhibitors claimed in WO2021214019A1, where the defined (3S) geometry is essential for on‑target potency [1]. Employing the enantiopure building block avoids a chiral resolution step and ensures that the final inhibitor library maintains stereochemical integrity through amide bond formation at the amine terminus .

Late‑Stage Diversification via Palladium‑Catalyzed Cross‑Coupling

The iodine at the 5‑position of the thiazole enables Suzuki, Sonogashira, or Buchwald–Hartwig couplings on the intact scaffold under mild conditions (≤60 °C, 1–4 h), yielding biaryl or alkyne derivatives without racemization of the α‑amine stereocenter [1]. This late‑stage functionalization is impractical with the corresponding chloro or bromo analogs, which demand harsher conditions and risk decomposition.

Halogen‑Bonding Probe for Structural Biology and Fragment‑Based Drug Design

The strong σ‑hole on iodine makes the compound a useful probe in X‑ray crystallography or STD‑NMR experiments to verify halogen‑bond‑mediated interactions between the thiazole scaffold and a protein target [1]. The iodo substituent can also serve as an anomalous scatterer for single‑wavelength anomalous diffraction (SAD) phasing, facilitating co‑crystal structure determination without the need for heavy‑atom soaking.

Building Block for Iodine‑124/‑125 Radiolabeled Tracers and SPECT Imaging

The iodine position is amenable to isotopic exchange or direct radio‑iodination, providing a route to ¹²⁴I‑ or ¹²⁵I‑labeled analogs for SPECT imaging and pharmacokinetic studies, without changing the molecular structure [1]. The (S)‑enantiomer’s commercial availability supports preclinical tracer development with consistent enantiomeric purity .

Application

Selection Property

Validation Focus

DGKζ inhibitor lead synthesis

Enantiopure (S)-amine core

Chiral purity and amide coupling integrity

Late-stage diversification

Iodo cross-coupling handle

Coupling yield and stereoretention

Halogen-bonding probe

Strong σ‑hole and heavy atom

Binding mode and co-crystal quality

Radiolabeled tracer research

Iodine isotopic exchange

Radiochemical and enantiomeric purity

• [1] WO2021214019A1 – Substituted aminothiazoles as DGKζ inhibitors for immune activation (Bayer AG). View Source